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Abstract
The atomic nucleus, conventionally depicted as spherical or ellipsoidal, can adopt more exotic,

asymmetric configurations. Among the most compelling of these is the pear-shaped, or

octupole-deformed, nucleus. The radionuclide Radium-224 (²²⁴Ra) stands as a key example of

this phenomenon, exhibiting a stable pear shape arising from strong octupole correlations in its

nuclear structure.[1][2] This deformation is not merely a nuclear curiosity; it has profound

implications for fundamental physics, particularly in the search for physics beyond the Standard

Model. The asymmetric charge distribution within a pear-shaped nucleus is predicted to amplify

the observable effects of a permanent electric dipole moment (EDM), a signature of time-

reversal and charge-parity symmetry violation.[3][4] Understanding the structure of ²²⁴Ra is

therefore of paramount importance. This guide provides a technical overview of the theoretical

underpinnings, experimental verification, and quantitative data associated with the pear-shaped

nucleus of Radium-224.

Theoretical Framework: The Origin of the Pear
Shape
The deviation of a nucleus from a perfect sphere is described by a multipole expansion of the

nuclear surface. While quadrupole deformation (β₂) accounts for spheroidal (rugby ball or

discus-like) shapes, the pear shape is a consequence of reflection-asymmetric, or octupole,
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deformation (β₃).[3] This octupole deformation is driven by long-range octupole-octupole

interactions between nucleons.[3]

Theoretical models that successfully predict the pear shape in nuclei like ²²⁴Ra include:

Quadrupole-Octupole Collective Model (QOCM): This model describes the nucleus as a

collective body with degrees of freedom corresponding to both quadrupole and octupole

vibrations and rotations. The Hamiltonian in this model includes terms for the kinetic energy

of rotation and vibration, as well as a potential energy surface that depends on the

deformation parameters β₂ and β₃. For nuclei like ²²⁴Ra, the potential energy surface exhibits

a minimum at a non-zero value of β₃, indicating a stable octupole deformation.[5]

Relativistic Mean-Field (RMF) Models: These models describe the nucleus as a system of

Dirac nucleons interacting through the exchange of mesons.[6][7] By calculating the total

energy of the nucleus for different shapes, these self-consistent models can predict the

ground-state deformation. For nuclei in the mass region of ²²⁴Ra, RMF calculations predict a

ground state with significant octupole deformation.[1][8]

The interplay between single-particle shell effects and collective correlations is crucial. The

presence of orbitals with orbital and total angular momentum differing by Δl = 3 and Δj = 3 near

the Fermi surface for both protons and neutrons enhances octupole correlations.[9] For ²²⁴Ra,

with 88 protons and 136 neutrons, these conditions are met, leading to a stable pear-shaped

intrinsic state.
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Figure 1: Theoretical models predicting the pear shape of Radium-224.

Experimental Verification: Coulomb Excitation
The definitive experimental evidence for the pear shape of ²²⁴Ra comes from low-energy

Coulomb excitation experiments.[3] This technique uses the electromagnetic interaction

between a projectile and a target nucleus to excite the nucleus to higher energy states without

the complication of nuclear forces.[10] The probabilities of these excitations are sensitive to the

electromagnetic moments, and thus the shape, of the nucleus.

Enhanced electric octupole (E3) and electric dipole (E1) transition probabilities are the key

signatures of stable octupole deformation.[9] An enhanced E3 transition is a direct measure of

the collective octupole moment, while an enhanced E1 transition arises from the separation of

the center of charge from the center of mass in the pear-shaped nucleus.[11]

Experimental Protocol: The REX-ISOLDE Experiment
The landmark experiment that confirmed the pear shape of ²²⁴Ra was conducted at the REX-

ISOLDE facility at CERN.[12] The protocol can be summarized as follows:

Production of Radium-224: A high-energy proton beam (1.4 GeV) from the CERN Proton

Synchrotron Booster was directed onto a thick uranium carbide (UCx) target. Spallation

reactions in the target produced a variety of radioactive isotopes, including ²²⁴Ra.[12]

Isotope Separation and Ionization: The produced isotopes were extracted from the target

and ionized. The ²²⁴Ra ions were then selected using the ISOLDE mass separator.

Post-Acceleration: The selected ²²⁴Ra ions were injected into the REX (Radioactive beam

EXperiment) post-accelerator, where their energy was increased to 2.83 MeV per nucleon.

[12]

Coulomb Excitation: The accelerated ²²⁴Ra beam was directed onto secondary targets,

typically thin foils of materials like ⁶⁰Ni, ¹¹⁴Cd, or ¹²⁰Sn.[12] At this energy, the nuclei interact

purely through the Coulomb force.
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Detection of De-excitation Gamma Rays: The ²²⁴Ra nuclei, excited to higher energy levels by

the Coulomb interaction, de-excite by emitting gamma rays. These gamma rays were

detected by the MINIBALL spectrometer, a highly efficient array of segmented high-purity

germanium detectors surrounding the target.[3]

Particle Detection: The scattered ²²⁴Ra projectiles and target recoils were detected in

coincidence with the gamma rays using a double-sided silicon strip detector. This allows for

event-by-event Doppler correction of the gamma-ray energies, which is crucial for achieving

good energy resolution.

Data Analysis: The measured gamma-ray yields were analyzed using the coupled-channels

Coulomb excitation code GOSIA.[9] This code performs a least-squares fit to the

experimental data to extract the E1, E2, and E3 matrix elements, which quantify the

transition probabilities.
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Figure 2: Experimental workflow for the Coulomb excitation of Radium-224.
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Quantitative Data and Results
The analysis of the Coulomb excitation data for ²²⁴Ra provides quantitative values for its

nuclear structure properties. These include the energies of its excited states and the reduced

transition probabilities (B(Eλ) values) between them.

Nuclear Properties of Radium-224
The following table summarizes the key ground-state properties of the ²²⁴Ra nucleus.

Property Value Reference(s)

Proton Number (Z) 88 [13]

Neutron Number (N) 136 [13]

Mass Number (A) 224 [13]

Half-life (T₁/₂) 3.6316 (23) days [13][14]

Spin and Parity (J^π) 0+ [13]

Binding Energy 1720.311 (3) MeV [15]

Decay Mode α decay to ²²⁰Rn (100%) [13]

Energy Levels and Transition Probabilities
The pear shape of ²²⁴Ra is reflected in its level scheme, which features a ground-state positive-

parity band (0⁺, 2⁺, 4⁺, ...) interleaved with a low-lying negative-parity band (1⁻, 3⁻, 5⁻, ...). The

strong E1 and E3 transitions connecting these bands are the hallmark of stable octupole

deformation.
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Initial State Final State
Transition
Energy
(keV)

Transition
Type

B(Eλ) Value
(W.u.)

Reference(s
)

2⁺ 0⁺ 84.5 E2 80 (3) [16]

4⁺ 2⁺ 159.5 E2 129 (7) [16]

1⁻ 0⁺ 216.0 E1 2.1 (3) x 10⁻³ [16]

3⁻ 0⁺ 290.1 E3 42 (3) [16][17]

3⁻ 2⁺ 205.6 E1 1.8 (3) x 10⁻³ [16]

5⁻ 4⁺ - E1 2.3 (4) x 10⁻³ [16]

Note: W.u. stands for Weisskopf units, a standard single-particle estimate for transition rates.

Deformation Parameters
The collective properties of the nucleus can be described by deformation parameters. For

²²⁴Ra, both quadrupole (β₂) and octupole (β₃) deformation parameters are significant.

Parameter Value Reference(s)

Quadrupole Deformation (β₂) ~0.15 [1]

Octupole Deformation (β₃) ~0.10 [1]

Implications for Drug Development and
Fundamental Science
The unique nuclear structure of ²²⁴Ra has implications beyond fundamental physics.

Targeted Alpha Therapy: Radium-224 is the parent isotope of a cascade of alpha-emitting

daughters. This decay chain makes it a potent candidate for targeted alpha therapy (TAT) in

oncology. The high linear energy transfer and short range of alpha particles allow for precise

targeting and destruction of cancer cells while minimizing damage to surrounding healthy
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tissue. A thorough understanding of the nuclear properties of ²²⁴Ra and its daughters is

essential for accurate dosimetry and the development of effective radiopharmaceuticals.

Probing the Standard Model: The enhanced sensitivity of pear-shaped nuclei to a permanent

EDM provides a unique window into physics beyond the Standard Model.[4] The existence of

an EDM would be a direct signature of CP violation, a necessary ingredient to explain the

observed matter-antimatter asymmetry in the universe. Experiments aiming to measure the

EDM of radium atoms rely heavily on the detailed nuclear structure information presented

here to interpret their results.[3]

Conclusion
Radium-224 possesses a nucleus with a stable pear shape, a manifestation of strong octupole

correlations. This has been robustly confirmed by Coulomb excitation experiments, which have

quantified the enhanced E1 and E3 transition strengths that are the signatures of this exotic

deformation. The detailed knowledge of the energy levels, transition probabilities, and

deformation parameters of ²²⁴Ra provides a critical benchmark for nuclear structure theories.

Furthermore, these properties are not only fundamental to our understanding of the nuclear

force but also have significant implications for the development of novel cancer therapies and

the ongoing search for new physics that could explain some of the deepest mysteries of our

universe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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